![molecular formula C8H14ClN3 B6214213 3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride CAS No. 2731010-01-6](/img/no-structure.png)
3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride
Overview
Description
3-[3-(But-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride, also known as 3-DAPA-HCl, is an organic compound that is widely used in scientific research. It is a synthetic derivative of diazirin, a naturally occurring compound found in the plant species Capsicum annuum. 3-DAPA-HCl has been studied for its potential applications in a variety of fields, including biochemistry, pharmacology, and medicine.
Scientific Research Applications
3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride has been studied for its potential applications in a variety of scientific research fields. In biochemistry, it has been used to study the structure and function of proteins. In pharmacology, it has been used to study the effects of drugs on the body. In medicine, it has been used to study the effects of certain drugs on specific diseases.
Mechanism of Action
3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride is thought to act as a competitive inhibitor of the enzyme acetylcholinesterase. Acetylcholinesterase is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in the transmission of signals between neurons. By inhibiting acetylcholinesterase, 3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride increases the amount of acetylcholine in the body, which can have various effects on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride depend on the dose and route of administration. In general, it has been shown to increase the concentration of acetylcholine in the body, which can lead to increased alertness, improved memory, and improved cognitive function. It can also have antispasmodic effects, and in higher doses, it can cause muscle paralysis.
Advantages and Limitations for Lab Experiments
3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride has several advantages for use in lab experiments. It is relatively easy to synthesize, has a long shelf life, and is relatively stable. Additionally, it is relatively non-toxic, making it safe to handle in the lab. However, it is also relatively expensive, making it difficult to use in large-scale experiments.
Future Directions
The potential future directions for 3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride are numerous. It could be used to study the effects of drugs on the brain and nervous system, as well as the effects of drugs on diseases such as Alzheimer’s and Parkinson’s. It could also be used to study the effects of drugs on aging and age-related diseases. Additionally, it could be used to study the effects of drugs on the cardiovascular system, as well as the effects of drugs on cancer. Finally, it could be used to study the effects of drugs on the endocrine system, as well as the effects of drugs on fertility.
Synthesis Methods
The synthesis of 3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride is a multi-step process. First, a diazirin derivative is synthesized by reacting an alkyne with a diazirin reagent. This reaction produces a diazirin-alkyne adduct. The adduct is then reacted with an amine to produce an amine-diazirin adduct. The amine-diazirin adduct is then reacted with hydrochloric acid to produce 3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride' involves the reaction of 3-bromo-1-propanamine with 3-(but-3-yn-1-yl)-3H-diazirine in the presence of a palladium catalyst to form the desired product. The hydrochloride salt is then formed by reacting the free amine with hydrochloric acid.", "Starting Materials": [ "3-bromo-1-propanamine", "3-(but-3-yn-1-yl)-3H-diazirine", "Palladium catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-bromo-1-propanamine is reacted with 3-(but-3-yn-1-yl)-3H-diazirine in the presence of a palladium catalyst to form the intermediate compound 3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine.", "Step 2: The intermediate compound is then reacted with hydrochloric acid to form the hydrochloride salt of the desired product, 3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propan-1-amine hydrochloride." ] } | |
CAS RN |
2731010-01-6 |
Molecular Formula |
C8H14ClN3 |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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